Cas no 135754-94-8 (2,4-PENTADIENOIC ACID, 5-(3-METHOXYPHENYL)-, (E,E)-)

• Product Name: 2,4-PENTADIENOIC ACID, 5-(3-METHOXYPHENYL)-, (E,E)-
• CAS No: 135754-94-8
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 3246835
• PubChem ID: 12861582
• Update Time: 2025-07-19

2,4-PENTADIENOIC ACID, 5-(3-METHOXYPHENYL)-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-PENTADIENOIC ACID, 5-(3-METHOXYPHENYL)-, (E,E)-
• (2E,4E)-5-(3-METHOXYPHENYL)PENTA-2,4-DIENOIC ACID
• 5-(3-METHOXY-PHENYL)-PENTA-2,4-DIENOIC ACID
• SCHEMBL3452239
• (2E,4E)-5-(3-METHOXYPHENYL)PENTA-2,4-DIENOICACID
• 5-(3-methoxyphenyl)penta-2,4-dienoic acid
• 6500-63-6
• SCHEMBL3452240
• 135754-94-8

• MDL： MFCD19382505
• Inchi： 1S/C12H12O3/c1-15-11-7-4-6-10(9-11)5-2-3-8-12(13)14/h2-9H,1H3,(H,13,14)/b5-2+,8-3+
• InChI Key： XVWJWKYAUAINIZ-QKVOYMTASA-N
• SMILES： O(C)C1=CC=CC(/C=C/C=C/C(=O)O)=C1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,4-PENTADIENOIC ACID, 5-(3-METHOXYPHENYL)-, (E,E)-

Recent Advances in the Study of 2,4-Pentadienoic Acid, 5-(3-Methoxyphenyl)-, (E,E)- (CAS: 135754-94-8)

The compound 2,4-Pentadienoic Acid, 5-(3-Methoxyphenyl)-, (E,E)- (CAS: 135754-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 2,4-Pentadienoic Acid, 5-(3-Methoxyphenyl)-, (E,E)- as a key intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The compound's unique conjugated diene structure and methoxyphenyl moiety were found to contribute to its ability to modulate inflammatory pathways, particularly through the inhibition of NF-κB signaling.

In addition to its anti-inflammatory properties, research has also explored the compound's potential as an anticancer agent. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that derivatives of 2,4-Pentadienoic Acid, 5-(3-Methoxyphenyl)-, (E,E)- exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study suggested that the compound's mechanism of action may involve the induction of apoptosis and the inhibition of angiogenesis.

Further investigations into the pharmacokinetics and pharmacodynamics of 2,4-Pentadienoic Acid, 5-(3-Methoxyphenyl)-, (E,E)- have been conducted to assess its suitability for clinical development. A recent pharmacokinetic study published in Drug Metabolism and Disposition reported favorable absorption and distribution profiles in animal models, with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and stability. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2,4-Pentadienoic Acid, 5-(3-Methoxyphenyl)-, (E,E)- (CAS: 135754-94-8) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and favorable pharmacokinetic properties make it a valuable candidate for further investigation. Future research should focus on elucidating its precise molecular targets and optimizing its drug-like properties to facilitate its transition into clinical trials.